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Compound of Interest

Compound Name: 2,4-Dinitro-m-xylene

Cat. No.: B181704 Get Quote

An In-depth Technical Guide to 2,4-Dinitro-m-xylene

This technical guide provides a comprehensive overview of 2,4-Dinitro-m-xylene, also known

as 1,3-dimethyl-2,4-dinitrobenzene. It is intended for researchers, scientists, and professionals

in drug development and other scientific fields who require detailed information on this

chemical compound.

Core Compound Information
CAS Number: 603-02-1[1][2][3][4][5]

Molecular Structure:

Molecular structure of 2,4-Dinitro-m-xylene

2,4-Dinitro-m-xylene is an aromatic compound characterized by a benzene ring substituted

with two methyl groups at positions 1 and 3, and two nitro groups at positions 2 and 4.

Physicochemical and Pharmacokinetic Data
The following table summarizes the key quantitative data for 2,4-Dinitro-m-xylene.
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Property Value Source

Molecular Formula C₈H₈N₂O₄ [2][3][4][5]

Molecular Weight 196.16 g/mol [1][2][3][4][5]

Melting Point 82-84 °C [5]

Boiling Point 301.6 °C (Predicted) [3][5]

Density 1.346 ± 0.06 g/cm³ [5]

LogP 2.36 [2]

PSA (Polar Surface Area) 91.64 Å² [5]

InChI Key
XUUSVHGZGPBZLS-

UHFFFAOYSA-N
[1][2]

Experimental Protocols
Synthesis of Dinitroxylenes via Nitration of Xylene
The production of 2,4-Dinitro-m-xylene is achieved through the nitration of m-xylene. While

specific process parameters can vary, the following protocol for the synthesis of a dinitro-xylene

isomer from p-xylene provides a representative methodology for this type of reaction.[6]

Materials:

p-Xylene (or m-xylene for the target compound)

Nitric acid

Sulfuric acid

Water

Ethyl alcohol (for purification)

Reaction flask with agitator
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Separating funnel

Heating and cooling apparatus

Procedure:

Preparation of the Nitrating Mixture: A mixed acid solution is prepared by combining nitric

acid and sulfuric acid.

First Nitration (Mononitration): For the synthesis of the mononitro derivative, p-xylene is

nitrated at approximately 30°C.[6] The mononitro-xylene can be used in the subsequent step

without extensive purification.[6]

Second Nitration (Dinitration): The mononitro-xylene is added to a reaction flask and heated

to a temperature 5-10°C below the target reaction temperature. The mixed acid is then

added dropwise while stirring, allowing the temperature to rise to the desired value (e.g.,

80°C for dinitro-p-xylene), where it is maintained for a specific duration (e.g., 0.5 hours).[6]

Work-up and Isolation: After the reaction, the mixture is poured into a separating funnel to

remove the residual acid layer. The product-containing layer is then processed further.

Purification: The crude dinitro-xylene can be purified by crystallization. For instance, isomers

of dinitro-p-xylene can be separated based on their differential solubility in cold ethyl alcohol.

[6]

Signaling Pathways and Logical Relationships
The synthesis of 2,4-Dinitro-m-xylene from m-xylene is a stepwise electrophilic aromatic

substitution reaction. The methyl groups on the xylene ring direct the incoming nitro groups to

specific positions. The following diagram illustrates the logical progression of this synthesis.

m-Xylene Mononitro-m-xylene
(Mixture of isomers)

Nitration
(HNO₃, H₂SO₄)

2,4-Dinitro-m-xylene

Further Nitration
(HNO₃, H₂SO₄)

Click to download full resolution via product page
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Caption: Synthetic pathway of 2,4-Dinitro-m-xylene.

Applications and Reactivity
2,4-Dinitro-m-xylene serves as a significant intermediate in organic synthesis.[1] Its primary

applications stem from the reactivity of the nitro groups.

Precursor to Amino Derivatives: The nitro groups can be reduced to form the corresponding

amino compounds, such as 2,4-diamino-m-xylene.[1] This reduction can sometimes be

challenging, requiring prolonged reaction times with reagents like ammonium sulfide at

elevated temperatures.[1] These diamino derivatives are precursors to nitrogen-rich

heterocyclic compounds.[1]

Condensation Reactions: The methyl groups can participate in condensation reactions. For

example, it reacts with ethyl oxalate in the presence of a strong base to form a dinitro-m-

xylylpyruvic acid.[1]

Environmental Relevance: As a nitroaromatic compound, 2,4-Dinitro-m-xylene's

environmental fate is of interest. Research has shown that it is biodegradable, with

microorganisms capable of utilizing it as a source of carbon and nitrogen.[1] Aerobic

degradation pathways for similar compounds often involve an initial oxidative step by a

dioxygenase enzyme, leading to the release of a nitrite group.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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